Silicon tetrafluoride
Silicon tetrafluoride
Silicon tetrafluoride appears as a colorless, nonflammable, corrosive and toxic gas with a pungent odor similar to that of hydrochloric acid. Very toxic by inhalation. Vapor is heavier than air. Under prolonged exposure to heat the containers may rupture violently and rocket.
Brand Name:
Vulcanchem
CAS No.:
7783-61-1
VCID:
VC0013052
InChI:
InChI=1S/F4Si/c1-5(2,3)4
SMILES:
F[Si](F)(F)F
Molecular Formula:
SiF4
F4Si
F4Si
Molecular Weight:
104.079 g/mol
Silicon tetrafluoride
CAS No.: 7783-61-1
Main Products
VCID: VC0013052
Molecular Formula: SiF4
F4Si
Molecular Weight: 104.079 g/mol
| CAS No. | 7783-61-1 |
|---|---|
| Product Name | Silicon tetrafluoride |
| Molecular Formula | SiF4 F4Si |
| Molecular Weight | 104.079 g/mol |
| IUPAC Name | tetrafluorosilane |
| Standard InChI | InChI=1S/F4Si/c1-5(2,3)4 |
| Standard InChIKey | ABTOQLMXBSRXSM-UHFFFAOYSA-N |
| SMILES | F[Si](F)(F)F |
| Canonical SMILES | F[Si](F)(F)F |
| Boiling Point | -86 °C |
| Colorform | COLORLESS GAS |
| Density | 0.00469 g/cu-cm (STP); 1.598 g/cu-cm (liquid at -80 °C); 2.145 g/cu-cm (solid at -195 °C) |
| Melting Point | -90.2 °C (UNDER PRESSURE) |
| Physical Description | Silicon tetrafluoride appears as a colorless, nonflammable, corrosive and toxic gas with a pungent odor similar to that of hydrochloric acid. Very toxic by inhalation. Vapor is heavier than air. Under prolonged exposure to heat the containers may rupture violently and rocket. GasVapor COLOURLESS GAS WITH PUNGENT ODOUR. |
| Description | Silicon tetrafluoride appears as a colorless, nonflammable, corrosive and toxic gas with a pungent odor similar to that of hydrochloric acid. Very toxic by inhalation. Vapor is heavier than air. Under prolonged exposure to heat the containers may rupture violently and rocket. |
| Shelf Life | FUMES STRONGLY IN AIR |
| Solubility | SOL IN ABSOLUTE ALCOHOL; SOL IN HYDROGEN FLUORIDE; INSOL IN ETHER Solubility in water: reaction |
| Synonyms | SILICON TETRAFLUORIDE;SILICIUM TETRAFLUORIDE;Silicon fluoride;SILICON (IV) FLUORIDE;TETRAFLUOROSILANE;perfluorosilane;SiF4;Silane, tetrafluoro- |
| Vapor Density | 3.57 (gas, air = 1) @ 15 °C Relative vapor density (air = 1): 3.6 |
| Reference | 1: Ohrendorf EM, Cederbaum LS, Tarantelli F. Double vacancies in the cores of silane and tetrafluorosilane. Phys Rev A. 1991 Jul 1;44(1):205-217. PubMed PMID: 9905669. 2: Ravikumar VT, Cole DL. 2-Diphenylmethylsilylethyl (DPSE): a versatile protecting group for oligodeoxyribonucleotide synthesis. Gene. 1994 Nov 4;149(1):157-61. PubMed PMID: 7958980. 3: Schwarze N, Steinhauer S, Neumann B, Stammler HG, Hoge B. Pentafluoroethylsilicic Acids. Angew Chem Int Ed Engl. 2016 Dec 12;55(50):15528-15530. doi: 10.1002/anie.201609097. Epub 2016 Nov 9. PubMed PMID: 27862761. |
| PubChem Compound | 24556 |
| Last Modified | Nov 11 2021 |
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